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DIANA Chamber Technical Support Center
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals utilizing the DIANA
(Diagnostica Intelligente per Analisi Non-invasiva Avanzata) chamber.

Frequently Asked Questions (FAQs)
Q1: What is the DIANA chamber?

A1: DIANA, which stands for Diagnostica Intelligente per Analisi Non-invasiva Avanzata, is an

advanced diagnostic chamber designed for personalized medicine.[1] It is the result of a

collaboration between Antares Vision Group, Isinnova, and the National Center for Gene

Therapy and RNA-Based Drugs.[1] The chamber is engineered to perform a comprehensive

suite of over 60 non-invasive tests in approximately 15 minutes.[1][2]

Q2: What are the primary applications of the DIANA chamber?

A2: The primary applications of the DIANA chamber include:

Accelerated Diagnosis: By integrating multiple non-invasive tests, it significantly reduces the

time required for a comprehensive patient health profile.[1]

Real-time Therapeutic Monitoring: It allows for the continuous monitoring of the effectiveness

of therapies, which is particularly crucial for advanced treatments like gene therapy.[1]
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Personalized Drug Development: The chamber supports the development of drugs tailored

to individual patient characteristics by providing detailed, real-time physiological data.[1]

Q3: What physiological parameters can the DIANA chamber measure?

A3: The DIANA chamber can assess a wide range of key health indicators, including but not

limited to:

Brain wave activity

Cardiac function and rhythms

Blood composition

Body composition

Electrical muscle activity

Lung capacity[1][2]

Q4: What is the DIANA-ATMP prototype?

A4: The DIANA-ATMP is the prototype model of the DIANA chamber. It is slated for completion

by mid-2025 and will be utilized at the National Center for RNA & Gene Therapy to monitor

patients undergoing advanced gene therapies.[1]

Troubleshooting Guides
Issue 1: Data Integration Failure or Incomplete Patient
Profile
Symptom: The system fails to generate a complete patient health profile after a session, with

missing data points from one or more of the non-invasive tests.

Possible Causes and Solutions:
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Cause Solution

Sensor Malfunction or Miscalibration

1. Run a full system diagnostic to identify any

malfunctioning sensors. 2. Recalibrate all

sensors according to the standard operating

procedure. 3. If a sensor is faulty, contact

technical support for a replacement.

Poor Patient Contact with Sensors

1. Ensure the patient is positioned correctly

within the chamber, with all relevant sensors

making proper contact. 2. Check for any clothing

or accessories that may be interfering with

sensor readings.

Software Glitch or Network Interruption

1. Restart the DIANA chamber's operating

software. 2. Verify the network connection to

ensure uninterrupted data transmission. 3.

Check for any available software updates and

install them.

Patient Movement During a Scan

1. Advise the patient to remain as still as

possible during the 15-minute scanning period.

2. If necessary, pause and restart the specific

test that was affected by the movement.

Issue 2: Inaccurate or Inconsistent Readings
Symptom: The data output for a specific physiological parameter is outside the expected range

or shows significant variability upon repeated measurements for the same patient under similar

conditions.

Possible Causes and Solutions:
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Cause Solution

Environmental Interference

1. Ensure the DIANA chamber is located in a

controlled environment, away from sources of

significant electromagnetic interference. 2.

Check and maintain the recommended ambient

temperature and humidity levels within the

chamber's location.

Cross-talk Between Sensors

1. Run the sensor isolation diagnostic to check

for any interference between different

measurement modules. 2. Ensure that all

sensor cabling is properly shielded and routed.

Patient-Specific Physiological Factors

1. Review the patient's clinical history for any

conditions that might affect the readings (e.g.,

pacemakers, metallic implants). 2. Consult with

a clinical specialist to interpret unexpected

results in the context of the patient's overall

health.

Experimental Protocols and Visualizations
Experimental Protocol: Monitoring Response to a Novel
RNA-based Therapy
Objective: To assess the real-time physiological response of a patient to a new RNA-based

therapeutic agent using the DIANA chamber.

Methodology:

Baseline Data Collection: Prior to the administration of the therapy, perform a complete 15-

minute scan of the patient in the DIANA chamber to establish a comprehensive physiological

baseline.

Therapy Administration: Administer the RNA-based therapeutic agent according to the

approved clinical protocol.
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Post-Administration Monitoring: Conduct a series of 15-minute scans in the DIANA chamber

at predetermined intervals (e.g., 1, 6, 12, and 24 hours post-administration).

Data Analysis: Compare the data from the post-administration scans to the baseline data to

identify any statistically significant changes in the monitored physiological parameters.

Signaling Pathway Analysis: Correlate the observed physiological changes with the known

signaling pathways targeted by the RNA-based therapy.

Logical Workflow for DIANA Chamber Operation
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Caption: A flowchart illustrating the standard operational workflow of the DIANA chamber.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chamber]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7908659#optimizing-the-patient-experience-within-
the-diana-chamber]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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